Cas no 477336-75-7 (Ophiopogonanone C)

Ophiopogonanone C is a bioactive flavonoid compound derived from Ophiopogon japonicus, a plant traditionally used in herbal medicine. It exhibits notable antioxidant and anti-inflammatory properties, making it a subject of interest in pharmacological research. The compound has demonstrated potential in modulating oxidative stress and inflammatory pathways, suggesting applications in neuroprotection and cardiovascular health. Its structural uniqueness contributes to its selective binding affinity for certain cellular targets, enhancing its therapeutic relevance. Ophiopogonanone C is characterized by high purity and stability under standard laboratory conditions, ensuring reliability for research purposes. Further studies are exploring its mechanisms of action and potential clinical benefits.

Ophiopogonanone C structure

Product Name:Ophiopogonanone C

CAS No:477336-75-7

MF:C₁₉H₁₆O₇

MW:356.326146125793

CID:1080878

Update Time:2025-05-27

Ophiopogonanone C Chemical and Physical Properties

Names and Identifiers

- Ophiopogonanone C
- (R)-Ophiopogonanone C
- 8-Formylophiopogonanone A
- [ "" ]
- Inchi： 1S/C19H16O7/c1-9-16(21)12(6-20)19-15(17(9)22)18(23)11(7-24-19)4-10-2-3-13-14(5-10)26-8-25-13/h2-3,5-6,11,21-22H,4,7-8H2,1H3
- InChI Key： AQUXTCZWTTUERG-UHFFFAOYSA-N
- SMILES： O1C2C(C=O)=C(C(C)=C(C=2C(C(C1)CC1=CC=C2C(=C1)OCO2)=O)O)O

Computed Properties

Exact Mass: 356.09000
Monoisotopic Mass: 356.08960285 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 26
Rotatable Bond Count: 3
Complexity: 552
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 356.3
XLogP3: 3.4
Topological Polar Surface Area: 102Å²

Experimental Properties

Color/Form: Powder
Density: 1.496±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 171-172 ºC
Solubility: Insuluble (3.9E-4 g/L) (25 ºC),
PSA: 102.29000
LogP: 2.38140

Ophiopogonanone C Pricemore >>

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